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Compound of Interest

Compound Name: Ivermectin B1a monosaccharide

Cat. No.: B10764894 Get Quote

For researchers, scientists, and drug development professionals, the meticulous management

and disposal of chemical compounds are fundamental to ensuring both laboratory safety and

environmental stewardship. Ivermectin B1a monosaccharide, a derivative of the potent

antiparasitic agent Ivermectin, requires careful handling due to the potential hazards

associated with this class of compounds. Adherence to strict disposal protocols is essential.

While some safety data sheets (SDS) for Ivermectin B1a monosaccharide may not classify it

as hazardous under the Globally Harmonized System (GHS), related ivermectin compounds

are designated as hazardous, toxic, and harmful to the environment.[1][2][3][4][5][6][7]

Therefore, a precautionary approach is warranted, treating Ivermectin B1a monosaccharide
as a hazardous chemical waste. It is imperative that this compound is not disposed of via

standard laboratory drains or regular trash.[8]

Hazard Profile and Safety Data
To ensure safe handling, it is crucial to be aware of the hazard classifications associated with

ivermectin and its derivatives. This information dictates the necessary personal protective

equipment (PPE) and disposal procedures.
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Hazard
Classification

Description GHS Pictogram
Precautionary
Statements

Acute Toxicity (Oral)
Fatal if swallowed.[2]

[6]
☠

P301 + P310: IF

SWALLOWED:

Immediately call a

POISON CENTER or

doctor/physician.[8]

Reproductive Toxicity

Suspected of

damaging fertility or

the unborn child.[2]

☣

P201: Obtain special

instructions before

use. P202: Do not

handle until all safety

precautions have

been read and

understood.[8]

Specific Target Organ

Toxicity

Causes damage to

organs (Central

Nervous System)

through prolonged or

repeated exposure.[2]

[3]

☣

P260: Do not breathe

dust/fume/gas/mist/va

pours/spray.

Hazardous to the

Aquatic Environment

Very toxic to aquatic

life with long lasting

effects.[2][5][6][7]

পরিবেশ

P273: Avoid release to

the environment.

P391: Collect spillage.

[5][6]

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe disposal of Ivermectin B1a
monosaccharide from a laboratory setting. This procedure ensures that all waste

contaminated with the compound is handled in a manner that minimizes risk to personnel and

the environment.

Personal Protective Equipment (PPE): Before handling the compound or its waste,

personnel must wear appropriate PPE, including chemical-resistant gloves, safety glasses,
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and a laboratory coat.[8]

Waste Segregation: All materials that have come into contact with Ivermectin B1a
monosaccharide must be segregated as hazardous waste. This includes:

Contaminated labware (e.g., pipette tips, vials, plates).

Used PPE (gloves, etc.).

Solutions containing the compound.

Spill cleanup materials.

Waste Collection & Container Management:

Collect all solid waste in a designated, leak-proof hazardous waste container.[8]

Liquid waste should be collected in a separate, compatible, and clearly labeled container.

Do not mix with other incompatible chemical wastes.[8]

The container must be kept securely capped when not in use.[8]

Label the container clearly with "Hazardous Waste," the full chemical name "Ivermectin
B1a monosaccharide," and the date the first waste was added.[8]

Waste Storage:

Store the sealed waste container in a designated Satellite Accumulation Area (SAA) or

your institution's designated hazardous waste storage area.[8]

This area should be secure, well-ventilated, and away from general laboratory traffic.

Disposal Request and Final Disposition:

Once the container is full, or in accordance with your institution's policies, arrange for

pickup by your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor.[8]
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The recommended final disposal method is high-temperature incineration in a chemical

incinerator equipped with an afterburner and scrubber.[8] Never dispose of this chemical

down the drain or in regular solid waste.[8]

Experimental Workflow Generating Ivermectin B1a
Monosaccharide Waste
The following diagram illustrates a typical laboratory workflow that would result in the

generation of Ivermectin B1a monosaccharide waste, highlighting the points at which waste

is generated and requires proper disposal according to the protocol described above.
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Workflow for generating and disposing of Ivermectin B1a monosaccharide waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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